Cas no 68891-21-4 (N2-Isobutyryl-2'-deoxyguanosine)
68891-21-4 structure
Product Name:N2-Isobutyryl-2'-deoxyguanosine
CAS No:68891-21-4
MF:C14H19N5O5
MW:337.331162691116
CID:2163585
Update Time:2023-08-05
N2-Isobutyryl-2'-deoxyguanosine Chemical and Physical Properties
Names and Identifiers
-
- Poe (21) dinonylphenol
- POE(10)Dinonylphenol
- N2-Isobutyryl-2'-deoxyguanosine
- Guanosine, 2'-deoxy-N-(2-methyl-1-oxopropyl)-
- N2-Isobutyryl-2-deoxyguanosine
- N-IB-DG
- 2'-Deoxy-N2-isobutyrylguanosine
- dG-Ibu
- SIDXEQFMTMICKG-DJLDLDEBSA-
- C14H19N5O5
- 2-N-isobutyryldeoxyguanosine
- 2'-Deoxy-N-isobutyrylguanosine
- 2-Deoxy-N2-isobutyrylguanosine
- 2-N-isobutyryl-2'-deoxyguanosine
- N-[9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-3
-
- Inchi: 1S/C14H19N5O5/c1-6(2)12(22)17-14-16-11-10(13(23)18-14)15-5-19(11)9-3-7(21)8(4-20)24-9/h5-9,20-21H,3-4H2,1-2H3,(H2,16,17,18,22,23)/t7-,8+,9+/m0/s1
- InChI Key: SIDXEQFMTMICKG-DJLDLDEBSA-N
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O)O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 554
- XLogP3: 0.3
- Topological Polar Surface Area: 138
N2-Isobutyryl-2'-deoxyguanosine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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